Cas no 67244-49-9 (Pulchelloside I)

Pulchelloside I structure
Pulchelloside I structure
Product Name:Pulchelloside I
CAS No:67244-49-9
MF:C17H26O12
MW:422.381146907806
CID:965653
PubChem ID:339057
Update Time:2025-04-19

Pulchelloside I Chemical and Physical Properties

Names and Identifiers

    • methyl (1S,4aR,5R,6R,7S,7aR)-4a,5,6-trihydroxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
    • pulchelloside I
    • DTXSID40320754
    • 67244-49-9
    • Pulchelloside
    • NCI60_003341
    • NSC-363977
    • CHEMBL1995139
    • NSC363977
    • Pulchelloside I
    • Inchi: 1S/C17H26O12/c1-5-8-15(29-16-12(22)11(21)10(20)7(3-18)28-16)27-4-6(14(24)26-2)17(8,25)13(23)9(5)19/h4-5,7-13,15-16,18-23,25H,3H2,1-2H3/t5-,7?,8-,9+,10?,11?,12?,13+,15-,16?,17-/m0/s1
    • InChI Key: LGTHGFVYOAZGBN-NLGPCEMXSA-N
    • SMILES: O[C@@]12C(C(=O)OC)=CO[C@H]([C@@H]1[C@H](C)[C@H]([C@H]2O)O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

  • Exact Mass: 422.142
  • Monoisotopic Mass: 422.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 196A^2
  • XLogP3: -2.9

Experimental Properties

  • Density: 1.65
  • Boiling Point: 650.1°C at 760 mmHg
  • Flash Point: 231.3°C
  • Refractive Index: 1.64
  • PSA: 195.60000
  • LogP: -4.06510
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